Cas no 99314-57-5 (3-Bromo-1,4-dimethylpyridin-2(1H)-one)
99314-57-5 structure
Product Name:3-Bromo-1,4-dimethylpyridin-2(1H)-one
CAS No:99314-57-5
MF:C7H8BrNO
MW:202.04852104187
MDL:MFCD22688547
CID:4723477
PubChem ID:13463814
Update Time:2024-03-01
3-Bromo-1,4-dimethylpyridin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-1,4-dimethylpyridin-2(1H)-one
- 3-bromo-1,4-dimethylpyridin-2-one
- 3-Bromo-1,4-dimethylpyridin-2(1H)-one
-
- MDL： MFCD22688547
- Inchi： 1S/C7H8BrNO/c1-5-3-4-9(2)7(10)6(5)8/h3-4H,1-2H3
- InChI Key： PLDLJGMZMWYOFE-UHFFFAOYSA-N
- SMILES： BrC1C(N(C)C=CC=1C)=O
Computed Properties
- Exact Mass: 200.97893 g/mol
- Monoisotopic Mass: 200.97893 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.3
- Molecular Weight: 202.05
3-Bromo-1,4-dimethylpyridin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D639955-250mg |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 250mg |
$495 | 2023-09-02 | |
| eNovation Chemicals LLC | D639955-1g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 1g |
$345 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1001826-1g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 1g |
$1200 | 2024-08-02 | |
| eNovation Chemicals LLC | D639955-5g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 5g |
$995 | 2024-08-03 | |
| eNovation Chemicals LLC | D639955-5g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 5g |
$995 | 2025-02-22 | |
| eNovation Chemicals LLC | D639955-1g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 1g |
$345 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1001826-10g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 10g |
$1800 | 2025-02-26 | |
| eNovation Chemicals LLC | D639955-1g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 1g |
$345 | 2025-02-27 | |
| eNovation Chemicals LLC | D639955-5g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 5g |
$995 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1001826-10g |
3-bromo-1,4-dimethylpyridin-2(1H)-one |
99314-57-5 | 95% | 10g |
$1800 | 2025-02-27 |
3-Bromo-1,4-dimethylpyridin-2(1H)-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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